Cas no 2137426-81-2 (tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate
• CAS No: 2137426-81-2
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 5823264
• PubChem ID: 165955234
• Update Time: 2025-07-18

tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate
• EN300-799584
• 2137426-81-2

• Inchi： 1S/C20H31NO4/c1-6-17(21-19(23)25-20(3,4)5)18(22)12-15(2)13-24-14-16-10-8-7-9-11-16/h7-11,15,17H,6,12-14H2,1-5H3,(H,21,23)/t15?,17-/m1/s1
• InChI Key： DGVGHGFPQISEKN-OMOCHNIRSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CC([C@@H](CC)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 349.22530847g/mol
• Monoisotopic Mass: 349.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate

Introduction to tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137426-81-2)

tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate, with the CAS number 2137426-81-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a benzyloxy substituent, and a chiral center at the C3 position. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate typically involves multi-step organic reactions, including the protection of functional groups, stereoselective transformations, and deprotection steps. The presence of the tert-butyl carbamate group enhances the stability and solubility of the compound, making it suitable for various biological assays and preclinical studies. The benzyloxy substituent adds complexity to the molecule, influencing its pharmacokinetic properties and interactions with biological targets.

Recent research has focused on the potential therapeutic applications of tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate. Studies have shown that this compound exhibits promising activity in modulating specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders.

The chiral center at the C3 position of tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate is crucial for its biological activity. Enantiomeric purity is essential in pharmaceutical development, as different enantiomers can exhibit distinct pharmacological profiles. The (3R) configuration has been shown to be more potent and selective compared to its (3S) counterpart. This highlights the importance of chiral synthesis and separation techniques in the production of this compound for therapeutic use.

In terms of pharmacokinetics, tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate demonstrates favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development into drug candidates. Preclinical studies have also evaluated its safety profile, with results indicating low toxicity and minimal adverse effects at therapeutic doses.

The potential applications of tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate extend beyond its direct therapeutic effects. It serves as a valuable tool in chemical biology research, enabling scientists to probe the function of specific proteins and pathways in cellular systems. For example, its ability to modulate kinase activity has been utilized in high-throughput screening assays to identify novel drug targets and validate existing ones.

In conclusion, tert-butyl N-[(3R)-7-(benzyloxy)-6-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137426-81-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an exciting candidate for further exploration and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and development.